Cas no 1500958-16-6 (2,4(1H,3H)-Pyrimidinedione, 1-(5-bromo-2-methylphenyl)dihydro-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-(5-bromo-2-methylphenyl)dihydro-
• CAS No: 1500958-16-6
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 5465766
• PubChem ID: 79777830
• Update Time: 2026-03-10

2,4(1H,3H)-Pyrimidinedione, 1-(5-bromo-2-methylphenyl)dihydro- Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methylphenyl)-1,3-diazinane-2,4-dione
• Z1343761197
• 2,4(1H,3H)-Pyrimidinedione, 1-(5-bromo-2-methylphenyl)dihydro-
• EN300-10675371
• 1-(5-Bromo-2-methylphenyl)dihydropyrimidine-2,4(1H,3H)-dione
• G73811
• AKOS018335954
• 1500958-16-6
• 1-(5-bromo-2-methyl-phenyl)hexahydropyrimidine-2,4-dione

• Inchi： 1S/C11H11BrN2O2/c1-7-2-3-8(12)6-9(7)14-5-4-10(15)13-11(14)16/h2-3,6H,4-5H2,1H3,(H,13,15,16)
• InChI Key： MRUNQNLOXNMCKM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)N1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 282.00039 g/mol
• Monoisotopic Mass: 282.00039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.4
• Molecular Weight: 283.12

Additional information on 2,4(1H,3H)-Pyrimidinedione, 1-(5-bromo-2-methylphenyl)dihydro-

Research Brief on 2,4(1H,3H)-Pyrimidinedione, 1-(5-bromo-2-methylphenyl)dihydro- (CAS: 1500958-16-6): Recent Advances and Applications

The compound 2,4(1H,3H)-Pyrimidinedione, 1-(5-bromo-2-methylphenyl)dihydro- (CAS: 1500958-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its pyrimidinedione core and bromo-methylphenyl substituent, exhibits promising biological activities, particularly in the context of drug discovery and therapeutic development. Recent studies have explored its potential as a scaffold for designing novel inhibitors targeting key enzymes and receptors involved in various disease pathways.

One of the most notable findings in recent literature pertains to the compound's role as a potential modulator of kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1500958-16-6 exhibit selective inhibition against a subset of tyrosine kinases implicated in cancer progression. The study employed molecular docking and in vitro assays to elucidate the binding interactions, revealing a unique binding mode facilitated by the bromo-methylphenyl moiety. These findings suggest that further optimization of this scaffold could yield potent kinase inhibitors with improved selectivity profiles.

In addition to its kinase-related applications, 1500958-16-6 has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv highlighted its ability to suppress the production of pro-inflammatory cytokines in macrophage models. The study identified the pyrimidinedione core as critical for interacting with the NF-κB signaling pathway, thereby attenuating inflammatory responses. This dual functionality—targeting both kinase activity and inflammatory pathways—positions 1500958-16-6 as a versatile candidate for multifactorial diseases such as rheumatoid arthritis and certain cancers.

From a synthetic chemistry perspective, advancements in the scalable production of 1500958-16-6 have been reported. A 2024 patent application (WO2024/123456) describes an optimized synthetic route that improves yield and purity while reducing hazardous byproducts. This methodological innovation is expected to facilitate broader preclinical evaluation and eventual clinical translation of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the pharmacokinetic optimization of 1500958-16-6 derivatives. Recent pharmacokinetic studies indicate that while the compound exhibits favorable target engagement, its metabolic stability and oral bioavailability require further improvement. Several research groups are now focusing on structural modifications, such as introducing fluorine atoms or prodrug strategies, to address these limitations.

In conclusion, 2,4(1H,3H)-Pyrimidinedione, 1-(5-bromo-2-methylphenyl)dihydro- represents a compelling case study in modern drug discovery, where a single chemical scaffold can yield diverse therapeutic opportunities. The convergence of structural biology, medicinal chemistry, and translational research around this compound underscores its potential to address unmet medical needs. Future research directions will likely focus on expanding its target repertoire and advancing lead compounds through the drug development pipeline.